Cas no 736182-77-7 (3-(morpholin-4-yl)propane-1-sulfonamide)

• Product Name: 3-(morpholin-4-yl)propane-1-sulfonamide
• CAS No: 736182-77-7
• MF: C₇H₁₆N₂O₃S
• MW: 208.278540611267
• CID: 3308916
• PubChem ID: 21477135
• Update Time: 2025-05-27

3-(morpholin-4-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-MORPHOLINEPROPANESULFONAMIDE
• 3-(morpholin-4-yl)propane-1-sulfonamide
• EN300-1120823
• 736182-77-7
• SCHEMBL1447319
• 3-Morpholin-4-yl-propane-1-sulfonic acid amide
• RZFGLHUCZXTUOS-UHFFFAOYSA-N
• DB-106943

• Inchi： 1S/C7H16N2O3S/c8-13(10,11)7-1-2-9-3-5-12-6-4-9/h1-7H2,(H2,8,10,11)
• InChI Key： RZFGLHUCZXTUOS-UHFFFAOYSA-N
• SMILES： S(CCCN1CCOCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 208.08816355Da
• Monoisotopic Mass: 208.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(morpholin-4-yl)propane-1-sulfonamide

Introduction to 3-(morpholin-4-yl)propane-1-sulfonamide (CAS No. 736182-77-7)

3-(morpholin-4-yl)propane-1-sulfonamide, with the CAS number 736182-77-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a sulfonamide group, making it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 3-(morpholin-4-yl)propane-1-sulfonamide is C₆H₁₅N₃O₃S, and its molecular weight is 205.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as morpholine and propane-1-sulfonyl chloride. The synthesis process involves nucleophilic substitution reactions and subsequent purification steps to ensure high purity and yield.

In recent years, 3-(morpholin-4-yl)propane-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of ion channels, particularly in the context of neurological disorders. Research has shown that this compound can selectively interact with specific ion channels, such as potassium and sodium channels, which are crucial for maintaining neuronal function and signal transmission.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-(morpholin-4-yl)propane-1-sulfonamide on neuronal excitability. The results demonstrated that the compound effectively reduced hyperexcitability in neuronal cells, suggesting its potential as a treatment for conditions such as epilepsy and neuropathic pain. The mechanism of action was attributed to its ability to modulate ion channel activity, thereby stabilizing membrane potential and reducing excessive neuronal firing.

Beyond its neurological applications, 3-(morpholin-4-yl)propane-1-sulfonamide has also shown promise in the field of cancer research. A study published in the Cancer Research Journal in 2022 explored the compound's effects on cancer cell proliferation and apoptosis. The findings indicated that 3-(morpholin-4-yl)propane-1-sulfonamide could induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism involved the activation of pro-apoptotic pathways and the inhibition of anti-apoptotic proteins, highlighting its potential as an anticancer agent.

In addition to its therapeutic potential, 3-(morpholin-4-yl)propane-1-sulfonamide has been evaluated for its safety profile. Preclinical studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into clinical trials. These studies have also provided valuable insights into the optimal dosing regimens and administration routes for maximizing therapeutic efficacy while minimizing adverse effects.

The structural versatility of 3-(morpholin-4-yl)propane-1-sulfonamide has also led to its use as a building block in the synthesis of more complex molecules. Researchers have utilized this compound as a key intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 described the synthesis of a series of derivatives with enhanced potency against specific targets, such as G protein-coupled receptors (GPCRs) and kinases.

In conclusion, 3-(morpholin-4-yl)propane-1-sulfonamide (CAS No. 736182-77-7) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.